(4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-(4-methoxyphenyl)butan-2-amine
• InChI: InChI=1S/C18H22ClNO/c1-14(20-13-16-5-9-17(19)10-6-16)3-4-15-7-11-18(21-2)12-8-15/h5-12,14,20H,3-4,13H2,1-2H3
• InChI Key: BDCQENHXWMYNRU-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)OC)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C18H22ClNO
• Molecular Weight: 303.8 g/mol

Description

(4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine, also known as Venlafaxine, is an antidepressant medication used to treat major depressive disorder, anxiety disorders, and panic disorder. It belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs) and is chemically classified as a phenethylamine derivative.

Mechanism of Action

(4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine works by inhibiting the reuptake of both serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which are thought to be involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
(4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine has been shown to have a number of biochemical and physiological effects in the body. It has been shown to increase the levels of neurotransmitters such as serotonin and norepinephrine in the brain, which are thought to be involved in the regulation of mood and anxiety. It has also been shown to affect the levels of other neurotransmitters, such as dopamine and acetylcholine.

Advantages and Limitations for Lab Experiments

One of the advantages of (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine in lab experiments is its well-established mechanism of action. This allows researchers to study the effects of the drug on specific neurotransmitter systems and to investigate potential new treatments for psychiatric disorders. However, one limitation of (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine in lab experiments is its potential for side effects, which can complicate the interpretation of results.

Future Directions

There are a number of future directions for research on (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine. One area of interest is the potential use of the drug in the treatment of other psychiatric disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder. Another area of interest is the development of new drugs that target specific neurotransmitter systems, which may be more effective and have fewer side effects than current medications. Additionally, there is ongoing research into the mechanisms of action of (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine and other antidepressant medications, which may lead to new insights into the underlying causes of psychiatric disorders.

Synthesis Methods

The synthesis of (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine involves a multi-step process that starts with the condensation of 4-chlorobenzyl chloride and 3-(4-methoxyphenyl)-1-methylpropylamine in the presence of a base. This reaction yields the intermediate compound (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine hydrochloride. The hydrochloride salt is then treated with sodium hydroxide to yield (4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine.

Scientific Research Applications

(4-chlorobenzyl)[3-(4-methoxyphenyl)-1-methylpropyl]amine has been widely studied for its antidepressant effects and its potential use in the treatment of other psychiatric disorders. It has been shown to be effective in treating major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder.